Cas no 84901-27-9 (Trimethyl3-(triethoxysilyl)propylammonium Chloride)

• Product Name: Trimethyl3-(triethoxysilyl)propylammonium Chloride
• CAS No: 84901-27-9
• MF: C₁₂H₃₀ClNO₃Si
• MW: 299.910004138947
• MDL: MFCD00043316
• CID: 60780
• PubChem ID: 87558375
• Update Time: 2025-10-29

Trimethyl3-(triethoxysilyl)propylammonium Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Triethoxysilylpropyltrimethylammonium chloride
• (3-Triethoxysilylpropyl)trimethylammonium chloride
• N,N,N-Trimethyl-3-(triethoxysilyl)-1-propanaminium chloride
• Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride
• trimethyl(3-triethoxysilylpropyl)azanium,chloride
• N,N,N-Trimethyl-3-(triethoxysilyl)propan-1-aminium chloride
• Triethoxysilylpropyltrimethylammonium chloride
• (3-(TRIETHOXYSILYL)PROPYL)TRIMETHYLAMMONIUM CHLORIDE
• 1-Propanaminium, N,N,N-trimethyl-3-(triethoxysilyl)-, chloride (9CI)
• DB-366629
• SCHEMBL1339743
• TRIMETHYL[3-(TRIETHOXYSILYL)PROPYL]AMMONIUMCHLORIDE
• JMCRETWEZLOFQT-UHFFFAOYSA-M
• DTXSID201005196
• N,N,N-Trimethyl-3-(triethoxysilyl)propan-1-aminiumchloride
• T72995
• MFCD00043316
• T2246
• AKOS015833169
• EINECS 284-463-6
• TRIMETHYL[3-(TRIETHOXYSILYL)PROPYL]AZANIUM CHLORIDE
• 84901-27-9
• trimethyl(3-triethoxysilylpropyl)azanium;chloride
• Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride, >/=98%
• Trimethyl3-(triethoxysilyl)propylammonium Chloride

• MDL： MFCD00043316
• Inchi： 1S/C12H30NO3Si.ClH/c1-7-14-17(15-8-2,16-9-3)12-10-11-13(4,5)6;/h7-12H2,1-6H3;1H/q+1;/p-1
• InChI Key： JMCRETWEZLOFQT-UHFFFAOYSA-M
• SMILES： [Cl-].O([Si](CCC[N+](C)(C)C)(OCC)OCC)CC

Computed Properties

• Exact Mass: 299.168
• Monoisotopic Mass: 299.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 27.69000
• LogP: -0.86490

Trimethyl3-(triethoxysilyl)propylammonium Chloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• HazardClass：3.1
• PackingGroup：II

Related Categories

• Material Chemicals Electrical Materials

Additional information on Trimethyl3-(triethoxysilyl)propylammonium Chloride

Trimethyl3-(triethoxysilyl)propylammonium Chloride (CAS No. 84901-27-9): A Versatile Silane Coupling Agent with Broad Applications

Trimethyl3-(triethoxysilyl)propylammonium Chloride (CAS No. 84901-27-9) is a highly specialized organosilane compound that has garnered significant attention in various industrial and research applications. This quaternary ammonium silane combines the unique properties of silane coupling agents with cationic functionality, making it particularly valuable in surface modification, adhesion promotion, and antimicrobial applications.

The molecular structure of Trimethyl3-(triethoxysilyl)propylammonium Chloride features both hydrolyzable ethoxy groups and a permanent positive charge, which enables dual functionality in material science applications. This characteristic has made it a subject of increasing interest in nanotechnology research and advanced material development, particularly in the context of developing self-cleaning surfaces and antimicrobial coatings - topics that have gained substantial traction in post-pandemic research.

One of the most significant applications of Trimethyl3-(triethoxysilyl)propylammonium Chloride is in the textile industry, where it serves as a durable antimicrobial finishing agent. With growing consumer awareness about hygienic textiles and antiviral fabrics, this compound has seen increased demand for medical textiles, sportswear, and home furnishings. The compound's ability to form covalent bonds with cellulose fibers ensures long-lasting antimicrobial properties even after multiple washes, addressing a key concern in the development of functional textiles.

In the field of composite materials, Trimethyl3-(triethoxysilyl)propylammonium Chloride acts as an excellent coupling agent between organic polymers and inorganic fillers. This application has become particularly relevant with the rising interest in biodegradable composites and sustainable materials. Researchers are exploring its use in green composites that combine natural fibers with biodegradable matrices, where the silane's ability to improve interfacial adhesion significantly enhances mechanical properties.

The paint and coatings industry has also adopted Trimethyl3-(triethoxysilyl)propylammonium Chloride for developing antimicrobial coatings with improved adhesion to various substrates. This application has gained momentum in healthcare settings, food processing facilities, and public spaces where surface hygiene is paramount. The compound's dual functionality allows it to serve as both a primer and an active antimicrobial agent, reducing processing steps in coating formulations.

Recent advancements in nanomaterial synthesis have revealed new potential for Trimethyl3-(triethoxysilyl)propylammonium Chloride in the fabrication of functionalized nanoparticles. Its ability to modify surface charges and introduce reactive groups makes it valuable for creating drug delivery systems and diagnostic nanoparticles. This aligns with current trends in personalized medicine and targeted therapy development, where surface-modified nanoparticles play a crucial role.

The synthesis and handling of Trimethyl3-(triethoxysilyl)propylammonium Chloride require specialized knowledge of silane chemistry. Proper storage conditions typically involve protection from moisture and maintenance at room temperature to prevent premature hydrolysis of the triethoxysilyl groups. These technical considerations are important for researchers and formulators working with this compound to ensure optimal performance in end-use applications.

Market analysis indicates growing demand for Trimethyl3-(triethoxysilyl)propylammonium Chloride across multiple industries, driven by increasing focus on hygienic solutions and high-performance materials. The compound's unique combination of properties positions it well to address current challenges in material science and surface engineering, making it a valuable tool for researchers and product developers working at the intersection of chemistry and materials innovation.

Environmental considerations regarding Trimethyl3-(triethoxysilyl)propylammonium Chloride have prompted research into its biodegradation pathways and ecotoxicological profile. While the compound demonstrates excellent performance characteristics, the industry is actively working on understanding and mitigating any potential environmental impacts, aligning with broader trends toward green chemistry and sustainable manufacturing practices.

Future research directions for Trimethyl3-(triethoxysilyl)propylammonium Chloride include exploration of its potential in smart materials and stimuli-responsive surfaces. The compound's ability to impart both surface modification and bioactive properties makes it an interesting candidate for developing materials that can respond to environmental triggers such as pH changes or temperature variations. These applications could revolutionize fields ranging from biomedical devices to adaptive building materials.